![molecular formula C7H10N2OS B1375423 2-[(Azetidin-3-yloxy)methyl]-1,3-thiazole CAS No. 1309315-33-0](/img/structure/B1375423.png)
2-[(Azetidin-3-yloxy)methyl]-1,3-thiazole
Overview
Description
Chemical Reactions Analysis
Azetidines are known to participate in various chemical reactions, including ring-opening reactions, substitutions, and additions . Thiazoles can undergo electrophilic and nucleophilic substitution reactions at the carbon between the nitrogen and sulfur atoms.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the presence of the azetidine and thiazole rings, and the ether linkage. For example, the polarity of these groups would likely make the compound soluble in polar solvents .Scientific Research Applications
Synthesis and Chemical Characterization
The compound 2-[(Azetidin-3-yloxy)methyl]-1,3-thiazole and its derivatives have been synthesized and characterized using various methods, contributing significantly to the field of organic synthesis and medicinal chemistry. For instance, Zhang Zhi-bao (2011) presented a method for synthesizing 3-Mercapto-1-(1,3-thiazolin-2-yl)azetidine hydrochloride, showing the potential of such compounds in industrial applications due to the method's mild conditions and high product purity (Zhang Zhi-bao, 2011). Moreover, K. Parikh et al. (2000) synthesized azetidinones bearing a thiazole nucleus, highlighting their biodynamic behavior and potential as antimicrobial agents (K. Parikh et al., 2000).
Pharmacological Potential
The derivatives of this compound have demonstrated significant pharmacological potential. For example, K. Mistry and K. R. Desai (2006) synthesized compounds with antibacterial and antifungal properties, indicating the applicability of these compounds in combating various microbial infections (K. Mistry & K. R. Desai, 2006). Similarly, E. Hussein et al. (2020) developed bioactive agents based on 4-(2,7-dichloro-9H-fluoren-4-yl)thiazole moiety, exhibiting remarkable activity against certain cancer cell lines and multidrug-resistant strains, showcasing the compound's potential in cancer therapy and infection control (E. Hussein et al., 2020).
Structural Analysis and Drug Development
The crystal structure analysis of derivatives of this compound aids in understanding the compound's properties and potential for drug development. K. Sugiura et al. (2021) provided detailed crystallographic data, aiding in the structural elucidation and potential modification for therapeutic uses (K. Sugiura et al., 2021).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(azetidin-3-yloxymethyl)-1,3-thiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2OS/c1-2-11-7(9-1)5-10-6-3-8-4-6/h1-2,6,8H,3-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUVCQZXCMKASNX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)OCC2=NC=CS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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